Cas no 1235705-04-0 ((E)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-phenylethene-1-sulfonamide)

(E)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-phenylethene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- (E)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-phenylethene-1-sulfonamide
- (E)-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-2-phenylethene-1-sulfonamide
- (E)-N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-phenylethenesulfonamide
- AKOS024490486
- VU0629978-1
- F5017-3384
- (E)-N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-2-phenylethenesulfonamide
- 1235705-04-0
-
- Inchi: 1S/C17H24N2O4S2/c20-24(21,13-10-15-4-2-1-3-5-15)18-14-16-8-11-19(12-9-16)25(22,23)17-6-7-17/h1-5,10,13,16-18H,6-9,11-12,14H2/b13-10+
- InChI Key: JDZXQPSSIZSILL-JLHYYAGUSA-N
- SMILES: S(C1CC1)(N1CCC(CNS(/C=C/C2C=CC=CC=2)(=O)=O)CC1)(=O)=O
Computed Properties
- Exact Mass: 384.11774960g/mol
- Monoisotopic Mass: 384.11774960g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 658
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 100Ų
(E)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-phenylethene-1-sulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F5017-3384-2mg |
(E)-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-2-phenylethene-1-sulfonamide |
1235705-04-0 | 2mg |
$59.0 | 2023-09-10 | ||
Life Chemicals | F5017-3384-5mg |
(E)-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-2-phenylethene-1-sulfonamide |
1235705-04-0 | 5mg |
$69.0 | 2023-09-10 | ||
Life Chemicals | F5017-3384-40mg |
(E)-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-2-phenylethene-1-sulfonamide |
1235705-04-0 | 40mg |
$140.0 | 2023-09-10 | ||
Life Chemicals | F5017-3384-1mg |
(E)-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-2-phenylethene-1-sulfonamide |
1235705-04-0 | 1mg |
$54.0 | 2023-09-10 | ||
Life Chemicals | F5017-3384-15mg |
(E)-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-2-phenylethene-1-sulfonamide |
1235705-04-0 | 15mg |
$89.0 | 2023-09-10 | ||
Life Chemicals | F5017-3384-5μmol |
(E)-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-2-phenylethene-1-sulfonamide |
1235705-04-0 | 5μmol |
$63.0 | 2023-09-10 | ||
Life Chemicals | F5017-3384-3mg |
(E)-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-2-phenylethene-1-sulfonamide |
1235705-04-0 | 3mg |
$63.0 | 2023-09-10 | ||
Life Chemicals | F5017-3384-2μmol |
(E)-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-2-phenylethene-1-sulfonamide |
1235705-04-0 | 2μmol |
$57.0 | 2023-09-10 | ||
Life Chemicals | F5017-3384-25mg |
(E)-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-2-phenylethene-1-sulfonamide |
1235705-04-0 | 25mg |
$109.0 | 2023-09-10 | ||
Life Chemicals | F5017-3384-20μmol |
(E)-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-2-phenylethene-1-sulfonamide |
1235705-04-0 | 20μmol |
$79.0 | 2023-09-10 |
(E)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-phenylethene-1-sulfonamide Related Literature
-
Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
-
Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
-
Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
-
Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
Additional information on (E)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-phenylethene-1-sulfonamide
Comprehensive Overview of (E)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-phenylethene-1-sulfonamide (CAS No. 1235705-04-0)
(E)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-phenylethene-1-sulfonamide (CAS No. 1235705-04-0) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropanesulfonyl and piperidin-4-ylmethyl moieties, exhibits potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Its E-configuration and sulfonamide functional group make it a promising candidate for developing novel therapeutics.
In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in CAS No. 1235705-04-0 for its potential role in addressing unmet medical needs, such as inflammation and metabolic disorders. The compound's phenyl ethene sulfonamide structure aligns with current trends in small-molecule drug development, a hot topic in AI-driven drug design platforms. Its piperidine backbone further enhances its bioavailability, a critical factor in optimizing pharmacokinetics.
The synthesis of (E)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-phenylethene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and cyclization, which are widely discussed in academic literature. Its CAS registry number (1235705-04-0) ensures precise identification in global chemical databases, facilitating collaborative research. Given the rising interest in precision medicine, this compound's mechanism of action is being explored through computational modeling and high-throughput screening.
From an industrial perspective, CAS No. 1235705-04-0 is valued for its scalability and compatibility with green chemistry principles. Innovations in catalytic sulfonamide formation have reduced synthetic bottlenecks, making it a viable candidate for large-scale production. Additionally, its low toxicity profile aligns with regulatory requirements, a key concern for pharmaceutical manufacturers.
In summary, (E)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-phenylethene-1-sulfonamide represents a cutting-edge intersection of medicinal chemistry and drug innovation. Its CAS No. 1235705-04-0 serves as a gateway for further exploration in therapeutic applications, resonating with contemporary research priorities such as AI-augmented molecular design and sustainable synthesis.
1235705-04-0 ((E)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-phenylethene-1-sulfonamide) Related Products
- 58977-32-5(2-(3-Bromophenyl)butan-2-ol)
- 1803786-20-0(Methyl 3-cyano-2-mercapto-6-(trifluoromethylthio)benzoate)
- 192863-39-1(Potassium 2-Formylphenyltrifluoroborate)
- 1262003-44-0(4-(4-N,N-Dimethylsulfamoylphenyl)-2-methylphenol)
- 850589-39-8(3-Chloro-4-(N-methylcarbamoyl)phenylboronic acid)
- 392256-29-0(2-(2,4-dichlorophenoxy)-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide)
- 2380665-98-3(Benzyl (1R,2S)-2-((tert-butoxycarbonyl)amino)cyclopropane-1-carboxylate)
- 1807082-67-2(3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid)
- 2097883-59-3(2-methyl-4-(3-methylidenepiperidin-1-yl)-6-(trifluoromethyl)pyrimidine)
- 112809-54-8(4-(Imidazol-1-ylmethyl)benzonitrile)




